Cas no 2877636-59-2 (3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine)

• Product Name: 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine
• CAS No: 2877636-59-2
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 5329040
• Update Time: 2025-06-14

3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-N-[(4-methoxyphenyl)methyl]-N-methyl-1,2,4-thiadiazol-5-amine
• 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine

• Inchi： 1S/C14H17N3OS/c1-17(9-10-3-7-12(18-2)8-4-10)14-15-13(16-19-14)11-5-6-11/h3-4,7-8,11H,5-6,9H2,1-2H3
• InChI Key： JPTGIOUVYFTCLE-UHFFFAOYSA-N
• SMILES： S1C(N(CC2=CC=C(OC)C=C2)C)=NC(C2CC2)=N1

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 435.1±47.0 °C(Predicted)
• pka: 4.13±0.42(Predicted)

Additional information on 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine

Comprehensive Overview of 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine (CAS No. 2877636-59-2)

The compound 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine (CAS No. 2877636-59-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl and 1,2,4-thiadiazole moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel heterocyclic compounds like 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine has surged, driven by advancements in drug discovery and material science. The 1,2,4-thiadiazole ring, a key component of this molecule, is known for its versatility in medicinal chemistry, often contributing to antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends where scientists are exploring sustainable synthetic routes and green chemistry to develop such compounds efficiently.

The inclusion of a 4-methoxyphenyl group in the structure enhances the compound's lipophilicity, which is critical for improving membrane permeability in drug design. This characteristic is particularly relevant in the context of central nervous system (CNS) drug development, a hot topic in modern pharmacology. Additionally, the N-methyl substitution offers metabolic stability, addressing a common challenge in the optimization of small-molecule therapeutics.

From a synthetic perspective, 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine can be prepared through multi-step reactions involving cyclization and functional group transformations. Researchers are increasingly leveraging catalytic methods and flow chemistry to streamline its production, reflecting the broader shift toward process intensification in organic synthesis. These methodologies not only improve yield but also reduce environmental impact, a priority for industries adhering to ESG (Environmental, Social, and Governance) principles.

The compound's potential applications extend beyond pharmaceuticals. In agrochemistry, derivatives of 1,2,4-thiadiazole have shown promise as plant growth regulators and pesticides, aligning with the global push for sustainable agriculture. This dual utility underscores the importance of 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine as a versatile intermediate in multiple industries.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring purity and structural integrity. These methods are essential for meeting regulatory standards, especially in GMP (Good Manufacturing Practice) environments. The growing adoption of AI-driven analytical tools further enhances the precision and efficiency of such evaluations.

In summary, 3-cyclopropyl-N-(4-methoxyphenyl)methyl-N-methyl-1,2,4-thiadiazol-5-amine (CAS No. 2877636-59-2) represents a compelling area of study at the intersection of chemistry and life sciences. Its structural complexity and functional adaptability position it as a valuable asset in addressing contemporary challenges in drug development, agrochemical innovation, and sustainable synthesis. As research progresses, this compound is likely to play a pivotal role in shaping future scientific and industrial breakthroughs.